Cas no 1807020-60-5 (Ethyl 4-bromo-5-cyano-2-nitrobenzoate)

• Product Name: Ethyl 4-bromo-5-cyano-2-nitrobenzoate
• CAS No: 1807020-60-5
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4948489
• Update Time: 2025-06-09

Ethyl 4-bromo-5-cyano-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-cyano-2-nitrobenzoate

• Inchi： 1S/C10H7BrN2O4/c1-2-17-10(14)7-3-6(5-12)8(11)4-9(7)13(15)16/h3-4H,2H2,1H3
• InChI Key： RAFIFHZCHYASTM-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(=O)OCC)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 4-bromo-5-cyano-2-nitrobenzoate

Comprehensive Overview of Ethyl 4-bromo-5-cyano-2-nitrobenzoate (CAS No. 1807020-60-5): Properties, Applications, and Industry Insights

Ethyl 4-bromo-5-cyano-2-nitrobenzoate (CAS No. 1807020-60-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo, cyano, and nitro functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its unique structural features make it invaluable for constructing heterocyclic frameworks, which are pivotal in drug discovery and material science.

The compound’s molecular formula, C₁₀H₇BrN₂O₄, reflects its versatility in reactions such as nucleophilic substitutions and cyclizations. Researchers frequently employ Ethyl 4-bromo-5-cyano-2-nitrobenzoate to develop active pharmaceutical ingredients (APIs), particularly in oncology and neurology. Its electron-withdrawing groups enhance reactivity, enabling precise modifications for targeted biological activity—a feature highly sought after in precision medicine and green chemistry initiatives.

In the context of sustainable synthesis, this compound aligns with the growing demand for eco-friendly intermediates. Recent trends in AI-driven drug discovery have amplified its relevance, as computational models prioritize scaffolds like those derived from CAS No. 1807020-60-5 for their balanced reactivity and stability. Industry forums often highlight its role in optimizing high-throughput screening workflows, reducing trial-and-error in R&D.

From a commercial perspective, Ethyl 4-bromo-5-cyano-2-nitrobenzoate is cataloged by major chemical suppliers under fine chemicals or building blocks categories. Its pricing and availability are influenced by raw material costs, particularly bromine derivatives and nitration reagents. Supply chain analysts note its steady demand in regions with robust generic drug manufacturing hubs, such as India and China.

Safety protocols for handling this compound emphasize standard laboratory practices, given its moderate reactivity. While not classified as hazardous under global standards, its nitro group warrants precautions against thermal decomposition. Environmental studies focus on its biodegradability, a key consideration for green chemistry certifications like REACH.

Future applications of CAS No. 1807020-60-5 may expand into advanced materials, including organic electronics and metal-organic frameworks (MOFs). Patent analyses reveal its use in photovoltaic materials and catalysts, underscoring its cross-industry potential. As synthetic methodologies evolve, this compound’s role in click chemistry and bioconjugation techniques is poised to grow.

For researchers sourcing Ethyl 4-bromo-5-cyano-2-nitrobenzoate, verifying HPLC purity and isotopic labeling options is recommended. Collaborative platforms like PubChem and SciFinder provide updated spectral data (NMR, IR) to streamline experimental design. The compound’s synonym registry (e.g., 4-Bromo-5-cyano-2-nitrobenzoic acid ethyl ester) ensures accurate literature searches.

In summary, 1807020-60-5 represents a nexus of innovation in synthetic chemistry, bridging gaps between small-molecule therapeutics and functional materials. Its adaptability to microwave-assisted synthesis and flow chemistry positions it as a staple in modern laboratories, answering the call for efficiency and sustainability in chemical manufacturing.